N-{3-[(3-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide

• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol
• IUPAC Name: N-[4-methoxy-3-[(3-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C22H22N2O5/c1-14(2)29-17-7-4-6-15(12-17)21(25)24-18-13-16(9-10-19(18)27-3)23-22(26)20-8-5-11-28-20/h4-14H,1-3H3,(H,23,26)(H,24,25)
• InChI Key: PRVLLHHEUALTPP-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)NC(=O)C3=CC=CO3)OC

Description

N-{3-[(3-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide, also known as L-368,899, is a selective antagonist of the oxytocin receptor. It was first synthesized in 1995 and has since been used in scientific research to better understand the role of the oxytocin receptor in various physiological and behavioral processes.

Mechanism of Action

N-{3-[(3-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide acts as a selective antagonist of the oxytocin receptor, blocking the binding of the endogenous ligand oxytocin. This results in a decrease in the activation of the oxytocin receptor and a reduction in downstream signaling pathways.
Biochemical and Physiological Effects:
N-{3-[(3-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide has been shown to have a variety of biochemical and physiological effects. In studies on social behavior, N-{3-[(3-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide has been shown to decrease social recognition and social bonding in rodents. In studies on anxiety and stress, N-{3-[(3-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide has been shown to decrease anxiety-like behavior and reduce the stress response. In studies on pain, N-{3-[(3-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide has been shown to reduce hyperalgesia and allodynia.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[(3-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide in lab experiments is its selectivity for the oxytocin receptor, which allows for more specific investigation of the role of this receptor in various processes. However, a limitation of using N-{3-[(3-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide is that it may not fully replicate the effects of oxytocin in vivo, as it only blocks the binding of the endogenous ligand and does not fully inhibit downstream signaling pathways.

Future Directions

There are several future directions for the use of N-{3-[(3-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide in scientific research. One area of interest is the role of the oxytocin receptor in addiction and reward processes. Another area of interest is the potential therapeutic use of oxytocin receptor antagonists in the treatment of conditions such as anxiety disorders and chronic pain. Additionally, further investigation into the biochemical and physiological effects of N-{3-[(3-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide may lead to a better understanding of the role of the oxytocin receptor in various processes.

Synthesis Methods

The synthesis of N-{3-[(3-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide involves several steps, including the reaction of 3-isopropoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-methoxyaniline to form the amide intermediate, which is then coupled with 2-furancarboxylic acid to form the final product.

Scientific Research Applications

N-{3-[(3-isopropoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide has been used in a variety of scientific research studies to investigate the role of the oxytocin receptor in various physiological and behavioral processes. This includes studies on social behavior, anxiety, stress, and pain.